4-(4-fluorophenethyl)-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide

• IUPAC Name: 1-[2-(4-fluorophenyl)ethyl]-4-(3-methoxyphenyl)-6,6-dioxo-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one
• InChI: InChI=1S/C21H23FN2O4S/c1-28-18-4-2-3-17(11-18)24-20-14-29(26,27)13-19(20)23(12-21(24)25)10-9-15-5-7-16(22)8-6-15/h2-8,11,19-20H,9-10,12-14H2,1H3
• InChI Key: KDHBQEMCXSJORT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C3CS(=O)(=O)CC3N(CC2=O)CCC4=CC=C(C=C4)F
• Molecular Formula: C21H23FN2O4S
• Molecular Weight: 418.5 g/mol

Description

4-(4-fluorophenethyl)-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide is a useful research compound. Its molecular formula is C21H23FN2O4S and its molecular weight is 418.48. The purity is usually 95%.
BenchChem offers high-quality 4-(4-fluorophenethyl)-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-fluorophenethyl)-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental and Health Implications of Related Compounds

Pesticides and Public Health

Research on organophosphorus (OP) and pyrethroid (PYR) compounds, which are widely used insecticides, indicates these chemicals are developmental neurotoxicants. The extent of exposure, especially in young children, is a significant concern for public health policy regarding the regulation and use of these chemicals (Babina et al., 2012). Studies highlight the widespread chronic exposure to these compounds, emphasizing the need for monitoring and regulation to minimize health risks.

Exposure Monitoring and Metabolism

The metabolism and pharmacokinetics of compounds such as flubromazepam, a designer benzodiazepine, have been studied to understand its effects and potential risks. This includes identifying metabolites and assessing pharmacokinetic properties to inform safety and regulatory measures (Moosmann et al., 2013). Such research is crucial for developing guidelines for safe use and for evaluating environmental and health impacts of new compounds.

Analytical Chemistry and Biomonitoring

The development of analytical methods for detecting chemical exposures in humans is an essential aspect of environmental health research. Studies on the detection of pyrethroid metabolites in urine illustrate the importance of biomonitoring for assessing exposure to potentially harmful chemicals. Identifying specific metabolites can help in evaluating the extent of exposure and the potential health risks associated with these compounds (Fortin et al., 2008).